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This guide provides a comprehensive technical overview of Dimethyl Azelate (DMA), a
significant diester in research and development. It details the compound's structure,
spectroscopic profile, synthesis, and key applications, offering valuable insights for
researchers, scientists, and professionals in drug development.

Introduction: The Versatility of Dimethyl Azelate

Dimethyl Azelate (DMA), also known as dimethyl nonanedioate, is the methyl ester derivative of
azelaic acid, a naturally occurring nine-carbon dicarboxylic acid.[1] Its chemical formula is
C11H2004.[2][3] This seemingly simple diester is a versatile molecule with a broad range of
applications, serving as a plasticizer, solvent, and a crucial building block for polymers.[4][5] In
the realms of pharmaceutical and drug development, DMA is a key intermediate for
synthesizing more complex molecules.[6] Furthermore, it is an important analyte for quantifying
azelaic acid in metabolic studies, where azelaic acid serves as a biomarker for lipid
peroxidation and oxidative stress.[1] Its utility also extends to the formulation of advanced
lubricants and as an internal standard in chromatographic analysis.[7][8]
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Chemical Structure and Properties

Dimethyl Azelate is a linear, symmetrical molecule featuring a nine-carbon chain capped at
both ends by methyl ester groups.[5] This symmetrical structure simplifies its spectroscopic
signatures, making it an ideal subject for analytical characterization.[6] It is typically a colorless
to pale yellow liquid at room temperature, with a melting point of 18°C and a boiling point of
156°C at 20 mmHg.[9] It has limited solubility in water but is soluble in organic solvents like
chloroform and ethyl acetate.[3][10]

Key Physicochemical Properties:

Molecular Formula: C11H2004[2]

Molecular Weight: 216.27 g/mol [2][11]

IUPAC Name: dimethyl nonanedioate[11]

CAS Number: 1732-10-1

Density: 1.007 g/mL at 25 °C[9]

Caption: Chemical Structure of Dimethyl Azelate (C11H2004).

Synthesis of Dimethyl Azelate

The most common and straightforward method for synthesizing Dimethyl Azelate is through the
Fischer-Speier esterification of azelaic acid.[5][12] This acid-catalyzed reaction involves
refluxing azelaic acid with an excess of methanol.[4][12] The excess alcohol serves to shift the
reaction equilibrium towards the product, maximizing the yield of the ester.[13][14]
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Caption: Fischer Esterification workflow for Dimethyl Azelate synthesis.
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Experimental Protocol: Fischer Esterification

Reaction Setup: In a round-bottom flask, combine azelaic acid with an excess of methanol,
which also acts as the solvent.[4][15]

Catalysis: While stirring, carefully add a catalytic amount of a strong acid, such as
concentrated sulfuric acid.[4][15]

Reflux: Equip the flask with a reflux condenser and heat the mixture to reflux for
approximately 2 hours to drive the esterification to completion.[4][16]

Work-up: After cooling, the mixture is typically neutralized with a weak base (e.g., saturated
sodium bicarbonate solution) and extracted with an organic solvent like diethyl ether.[13][15]

Purification: The combined organic layers are dried over an anhydrous salt (e.g., sodium
sulfate), filtered, and the solvent is removed under reduced pressure. The final product can
be purified by distillation.[5][13]

Spectroscopic Data and Analysis

A thorough analysis of Dimethyl Azelate's spectroscopic data is crucial for its identification and

quality control.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the structure of Dimethyl Azelate. Due to

the molecule's symmetry, the spectra are relatively simple and easy to interpret.[6]

IH NMR (Proton NMR): The proton NMR spectrum of Dimethyl Azelate in deuterated
chloroform (CDCIs) typically shows four distinct signals.[6]
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Chemical Shift (5,

Signal Assignment Multiplicity Integration
ppm)

Ha (-OCHs) 3.67 Singlet (s) 6H

Hb (-CH2-C=0) 2.30 Triplet (t) 4H

H. (-CH,-CH,-C=0) 1.62 Quintet 4H

Hs (central -CH2-) 1.32 Multiplet (m) 6H

Data sourced from
BenchChem and
ChemicalBook.[6][17]

 Interpretation: The singlet at 3.67 ppm with an integration of 6H corresponds to the six

protons of the two equivalent methyl ester groups. The triplet at 2.30 ppm (4H) represents

the four protons on the carbons adjacent to the carbonyl groups. The quintet at 1.62 ppm

(4H) is from the next set of methylene protons, and the multiplet around 1.32 ppm (6H)

arises from the three central methylene groups.

13C NMR (Carbon NMR): The carbon NMR spectrum provides further confirmation of the

structure.

Signal Assignment

Chemical Shift (6, ppm)

Ca (C=0) 174.3
Cb (-OCHs) 51.4
C. (-CH,-C=0) 34.0
Cs (-CH2-CH2-C=0) 29.0
Ce (central -CHz-) 24.9

Data based on typical values from spectral
databases.[6][18]
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« Interpretation: The signal at 174.3 ppm is characteristic of the carbonyl carbon in an ester.
The peak at 51.4 ppm corresponds to the methyl carbons of the ester groups. The remaining
signals in the aliphatic region (24.9-34.0 ppm) are assigned to the seven methylene carbons
in the backbone of the molecule.

Infrared (IR) Spectroscopy

The IR spectrum of Dimethyl Azelate exhibits characteristic absorption bands that confirm the
presence of its functional groups.

Wavenumber (cm~—?) Vibration Type Functional Group
~2930 & ~2850 C-H stretch Aliphatic (CHz, CHs)
~1740 C=0 stretch Ester
~1170 C-O stretch Ester

 Interpretation: The most prominent peak is the strong absorption around 1740 cm~1, which is
indicative of the carbonyl (C=0) stretch of the ester groups. The C-H stretching vibrations of
the aliphatic chain are observed around 2930 and 2850 cm~1. The C-O stretching of the
ester linkage appears around 1170 cm™1.

Mass Spectrometry (MS)

Electron ionization mass spectrometry (EI-MS) of Dimethyl Azelate provides information about
its molecular weight and fragmentation pattern.

e Molecular lon (M+): A peak corresponding to the molecular weight (m/z = 216.27) may be
observed.[19]

» Key Fragments: Common fragments include the loss of a methoxy group (-OCH?s) resulting
in a peak at m/z = 185, and the loss of a methoxycarbonyl group (-COOCHS3) leading to a
peak at m/z = 157.[11] A characteristic peak is often seen at m/z = 74, corresponding to the
McLafferty rearrangement product, CHsOC(OH)=CH_a.

Applications in Research and Drug Development
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Dimethyl Azelate's utility spans various scientific and industrial fields.
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Caption: Key application areas of Dimethyl Azelate.

o Polymer Chemistry: As a bifunctional molecule, DMA is a valuable monomer for the
synthesis of polyesters and other polymers.[5]

» Drug Development: It serves as a starting material or intermediate in the synthesis of more
complex active pharmaceutical ingredients.[6] Its diester, Diethyl Azelate (DEA), has been
investigated for pain management.[20]

o Metabolic Studies: In clinical and research settings, azelaic acid is often derivatized to DMA
to improve its volatility for analysis by gas chromatography-mass spectrometry (GC-MS).[1]
This allows for sensitive quantification of azelaic acid as a biomarker.

¢ Analytical Standard: Due to its stable nature and chromatographic properties, DMA is
frequently used as an internal standard for the quantitative analysis of other fatty acid methyl
esters or similar compounds.[7]

Conclusion

Dimethyl Azelate is a fundamentally important chemical reagent with a well-defined structure
and clear spectroscopic characteristics. Its straightforward synthesis and diverse applicability
make it an invaluable tool for professionals in chemistry, materials science, and drug
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development. This guide provides the core technical knowledge required to confidently utilize
Dimethyl Azelate in a research and development setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dimethyl-azelate-dmead-reagent]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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